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Compound of Interest

Compound Name: Ret-IN-3

Cat. No.: B8134221 Get Quote

For researchers and scientists at the forefront of drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for the

handling of Ret-IN-3, a selective RETV804M kinase inhibitor. Adherence to these protocols is

critical for minimizing risk and ensuring a safe laboratory environment.

Chemical and Physical Properties
A clear understanding of Ret-IN-3's properties is the first step in safe handling. The following

table summarizes key quantitative data.

Property Value

Molecular Weight 339.39 g/mol

CAS Number 2414374-53-9

IC50 19 nM (for RETV804M kinase)

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling Ret-
IN-3 to prevent exposure. The following diagram outlines the required PPE.
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Caption: Required PPE for handling Ret-IN-3.

Operational Plan for Safe Handling and Use
Follow these procedural steps to ensure the safe handling of Ret-IN-3 in a laboratory setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure a safety shower and eyewash station are readily accessible.

Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

Avoid the formation of dust and aerosols.
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Do not inhale the substance.

Prevent contact with eyes and skin.

Do not eat, drink, or smoke in the handling area.

3. After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Remove and properly dispose of contaminated PPE.

Storage and Disposal Plan
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures:

Powder: -20°C

In solvent: -80°C

Disposal Workflow: The following diagram outlines the necessary steps for the safe disposal of

Ret-IN-3 and its containers.
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Caption: Disposal workflow for Ret-IN-3.

Mechanism of Action: RET Signaling Pathway
Inhibition
Ret-IN-3 is a selective inhibitor of the RETV804M mutant receptor tyrosine kinase.

Understanding its mechanism of action is crucial for its application in research. The RET

signaling pathway plays a significant role in cell proliferation, survival, and differentiation.

Mutations in the RET gene can lead to constitutive activation of this pathway, contributing to

various cancers.

The diagram below illustrates the canonical RET signaling pathway and the inhibitory action of

Ret-IN-3.
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Caption: RET signaling pathway and inhibition by Ret-IN-3.

By adhering to these safety protocols and understanding the operational and chemical

properties of Ret-IN-3, researchers can maintain a safe laboratory environment while

advancing their critical work in drug discovery and development.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ret-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134221#personal-protective-equipment-for-
handling-ret-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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